molecular formula C7H5Cl3NO2P B8413603 4-Chloro-N-[dichlorophosphinyl]benzamide

4-Chloro-N-[dichlorophosphinyl]benzamide

Cat. No.: B8413603
M. Wt: 272.4 g/mol
InChI Key: PUNCTMBLBGFLFI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-N-[dichlorophosphinyl]benzamide is a useful research compound. Its molecular formula is C7H5Cl3NO2P and its molecular weight is 272.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5Cl3NO2P

Molecular Weight

272.4 g/mol

IUPAC Name

4-chloro-N-dichlorophosphorylbenzamide

InChI

InChI=1S/C7H5Cl3NO2P/c8-6-3-1-5(2-4-6)7(12)11-14(9,10)13/h1-4H,(H,11,12,13)

InChI Key

PUNCTMBLBGFLFI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)NP(=O)(Cl)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 68 g, (0.44 mole) of 4-chlorobenzamide, 91 g (0.44 mole) of phosphorus pentachloride and 700 ml of AR carbon tetrachloride was heated at 65°-70° for 25 min. The solution was cooled to 20° and 20.7 g (0.44 mole) of 97% formic acid added dropwise. After the HCl gas evolution had nearly stopped, ca. 30 min., the precipitate was collected by filtration, washed with AR carbon tetrachloride and air-dried to give 103 g, m.p. 114.5°-115.5°.
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0.44 mol
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91 g
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20.7 g
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